N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine

• IUPAC Name: 4-(3-chloroanilino)-2-(cyclohexylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C16H21ClN2O3/c17-11-5-4-8-13(9-11)19-15(20)10-14(16(21)22)18-12-6-2-1-3-7-12/h4-5,8-9,12,14,18H,1-3,6-7,10H2,(H,19,20)(H,21,22)
• InChI Key: ACTSCOZIQJABJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(CC(=O)NC2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. GABA is an important neurotransmitter in the central nervous system that plays a crucial role in the regulation of anxiety, muscle tone, and sleep. CPP-115 has been extensively researched for its potential therapeutic applications in the treatment of various neurological disorders.

Scientific Research Applications

N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as epilepsy, addiction, and anxiety. Studies have shown that N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine can increase the levels of GABA in the brain, leading to a reduction in seizure activity and anxiety. N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine has also been shown to reduce drug-seeking behavior in animal models of addiction.

Mechanism of Action

N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine increases the levels of GABA in the brain, leading to a reduction in seizure activity and anxiety.
Biochemical and Physiological Effects:
N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine has been shown to increase the levels of GABA in the brain, leading to a reduction in seizure activity and anxiety. N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine has also been shown to reduce drug-seeking behavior in animal models of addiction. In addition, studies have shown that N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine has a favorable safety profile and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine is its high selectivity for GABA transaminase, which minimizes off-target effects. N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine has also been shown to have a favorable safety profile and does not produce significant side effects. However, one limitation of N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for research on N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine. One area of interest is the development of more potent and selective GABA transaminase inhibitors. Another potential direction is the investigation of the therapeutic potential of N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia. Finally, the development of more stable and long-lasting formulations of N~4~-(3-chlorophenyl)-N~2~-cyclohexylasparagine may improve its clinical utility.